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Compound of Interest

Compound Name: Avibactam

Cat. No.: B601228

Technical Support Center: Research-Grade
Avibactam

This guide provides detailed information on the stability and storage of research-grade
avibactam, along with troubleshooting advice and experimental protocols to ensure the
integrity of your research.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of research-grade avibactam?

Al: Solid avibactam sodium is a white to off-white powder that should be stored under specific
conditions to ensure its long-term stability. For maximal shelf-life, it is recommended to store
the powder at -20°C.[1][2][3] Some suppliers also provide a range of -10 to -25°C.[4] The
container should be kept tightly sealed in a dry, well-ventilated area, and protected from light.[1]
[5][6] For best practices, it is advisable to warm the container to room temperature before
opening to prevent condensation, and some protocols suggest storing under an inert gas like
nitrogen.[5]

Q2: What is the recommended solvent for reconstituting avibactam and how do | prepare stock
solutions?

A2: Avibactam sodium is freely soluble in water (>140 mg/mL) and also soluble in DMSO (=30
mg/mL).[1][3] For most in vitro assays, preparing a high-concentration stock solution in sterile
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water or DMSO is common. When using DMSO, ensure it is anhydrous, as hygroscopic DMSO
can negatively impact solubility.[7] For some preparations, gentle warming or sonication may
be required to achieve complete dissolution.[7][8]

Q3: What are the storage conditions and stability for avibactam stock solutions?

A3: The stability of avibactam in solution depends on the solvent and storage temperature. For
stock solutions prepared in solvents like DMSO, they are stable for up to 6 months when stored
at -80°C and for up to 1 month when stored at -20°C.[7][9] It is crucial to store solutions in
tightly sealed, light-protected aliquots to avoid repeated freeze-thaw cycles.

Q4: | am using avibactam in an agueous buffer for my experiment. How long is it stable at
room temperature or under refrigeration?

A4: While specific data for research-grade avibactam in all buffers is not available, information
from its clinical use in combination with ceftazidime provides valuable guidance. After dilution in
aqueous solutions like 0.9% sodium chloride or 5% dextrose, avibactam is stable for up to 12
hours at room temperature.[10][11] If refrigerated at 2-8°C, the stability extends to 24 hours.[6]
[10][12] However, it is always best practice to prepare fresh working solutions for experiments
or to conduct a small-scale stability study in your specific buffer if the experiment is of long
duration.

Q5: What are the known incompatibilities for avibactam?

A5: Avibactam is known to be incompatible with strong oxidizing agents.[1] The compatibility
of avibactam with other drugs or compounds in a single solution has not been extensively
established for research purposes.[12] Therefore, it is recommended to avoid mixing
avibactam stock solutions directly with other compounds unless compatibility has been
verified.

Quantitative Data Summary

Table 1: Storage and Stability of Solid Avibactam
Sodium
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Parameter Condition Recommendation Citations

Storage Temperature Long-Term -20°C [1112][3]

Alternate Range <-15°Cto -25°C [4105]

Container General Tightly sealed [1][5]

) Dry, well-ventilated,

Environment General ] [1][5116]
protected from light
Warm to room

Handling Pre-use temperature before [5]

opening

ble 2: Solubili | Soluti bility of Avil

Concentration  Stability &

Parameter Solvent . . Citations
| Condition Duration
Solubility Water >140 mg/mL Not Applicable [11[3]
DMSO >30 mg/mL Not Applicable [1]8]
Stock Solution DMSO / Organic
. -80°C Up to 6 months [7109]
Stability Solvent
DMSO / Organic
-20°C Up to 1 month [719]
Solvent
Room
Aqueous IV Solutions
. - Temperature Up to 12 hours [1O][11][12]
Solution Stability  (e.g., 0.9% NacCl) (~25°C)

IV Solutions Refrigerated (2-

Up to 24 hours [1O][11][12]

(e.g., 0.9% NaCl) 8°C)

Experimental Protocols

Protocol: High-Performance Liquid Chromatography
(HPLC) for Stability Assessment
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This protocol outlines a general method to determine the chemical stability of avibactam in a
specific solvent or buffer over time.

Objective: To quantify the percentage of intact avibactam remaining in a solution under defined
storage conditions.

Materials:

Research-grade avibactam sodium

HPLC-grade solvent (e.g., water, DMSO) or desired experimental buffer

HPLC system with a UV detector

C18 reverse-phase HPLC column

HPLC-grade mobile phase components (e.g., acetonitrile, water, formic acid)

Autosampler vials
Methodology:
» Preparation of Standard Curve:

o Accurately weigh and dissolve avibactam in the chosen solvent/buffer to prepare a fresh,
high-concentration stock solution (e.g., 1 mg/mL). This serves as the 100% reference
standard (T=0).

o Perform serial dilutions of the stock solution to create a set of standards with known
concentrations (e.g., 500, 250, 125, 62.5, 31.25 pug/mL).

o Inject each standard into the HPLC system and record the peak area at the characteristic
wavelength for avibactam.

o Plot a standard curve of peak area versus concentration and determine the linearity (R?
value).

e Preparation of Stability Samples:
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o Prepare a bulk solution of avibactam in the desired buffer/solvent at the target
experimental concentration.

o Immediately take an aliquot, dilute if necessary, and analyze it via HPLC. This is the T=0
time point.

o Dispense the remaining bulk solution into multiple sealed vials and store them under the
desired conditions (e.g., 4°C, 25°C, 37°C).

o Sample Analysis at Time Points:
o At predetermined time intervals (e.g., 2, 4, 8, 12, 24 hours), remove one vial from storage.
o Allow the sample to reach room temperature.
o Inject the sample into the HPLC system.

o Data Analysis:

o For each time point, determine the concentration of avibactam in the sample by
comparing its peak area to the standard curve.

o Calculate the percentage of avibactam remaining relative to the T=0 sample using the
formula: % Remaining = (Concentration at Time T / Concentration at Time 0) * 100

o A solution is generally considered stable if the remaining percentage is 290%.[13]

Visualizations
Experimental Workflow
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Caption: General workflow for using research-grade avibactam.
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Troubleshooting Guide

Problem Encountered:
Unexpected/Inconsistent Results

Is the avibactam
solution clear?

>12h at RT
>24h at 4°C

Potential Issue:
- Aqueous degradation

No, precipitate
observed

How was the stock
solution stored?
Correctly - Wrong temp
-80°C / -20°(C) - Repeated freeze-thaw

How was the solid Potential Issue:
| \_ powder stored? - Stock solution degraded

Improperly (e.g., at RT)Correctly (at -20°C)
Y

Potential Issues:
- Solubility limit exceeded
- Incorrect solvent/buffer
- Contamination

Consider other experimental
variables (e.g., reagents, assay conditions)

Potential Issue:
- Solid powder degraded

Corrective Actions

Use a new vial Prepare new stock Always use freshly Remake solution with :
of avibactam solution from solid prepared working solutions validated solvent/concentration | :

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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